Methyl 2-hydroxy-2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetate

• IUPAC Name: methyl 2-hydroxy-2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetate
• InChI: InChI=1S/C18H18N2O3/c1-11-4-7-13(8-5-11)15-16(17(21)18(22)23-3)20-10-12(2)6-9-14(20)19-15/h4-10,17,21H,1-3H3
• InChI Key: ANEHMCXAEGAQSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3C=C(C=CC3=N2)C)C(C(=O)OC)O
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

“Methyl 2-hydroxy-2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetate” is a chemical compound with the molecular formula C17H16N2O2. It is also known as [6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetic acid. This compound is an impurity of Zolpidem, a selective non-benzodiazepine GABAA receptor agonist.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which is the core structure of the compound , can be achieved through the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is solvent- and catalyst-free, making it environmentally benign.

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered imidazole ring fused with a six-membered pyridine ring, forming an imidazo[1,2-a]pyridine core. Attached to this core are a methyl group, a 4-methylphenyl group, and an acetic acid group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Its InChI code is 1S/C17H16N2O2/c1-11-3-6-13(7-4-11)17-14(9-16(20)21)19-10-12(2)5-8-15(19)18-17/h3-8,10H,9H2,1-2H3,(H,20,21).

Scientific Research Applications

Synthesis and Chemical Properties

Imidazo[1,2-a]pyridine derivatives are synthesized through various methods, demonstrating the chemical versatility and potential for structural modification of this compound class. For instance, Liu et al. (2013) discussed the synthesis of novel imidazo[1,2-a]pyrimidine compounds, highlighting the methodology for constructing such complex molecules, which could be relevant for the synthesis of derivatives like Methyl 2-hydroxy-2-[6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetate (Liu, 2013).

Catalytic Activity and Material Science Applications

Imidazo[1,2-a]pyridine derivatives have been investigated for their catalytic activities, which could have implications in material science and organic synthesis. For example, Rana et al. (2015) explored Pd(II)–N-heterocyclic carbene complexes of annelated ligands, including imidazo[1,5-a]pyridine derivatives, for their catalytic activity in Suzuki–Miyaura coupling reactions, suggesting potential applications in chemical synthesis and material processing (Rana et al., 2015).

Photophysical Properties and Luminescent Materials

The photophysical properties of imidazo[1,2-a]pyridine derivatives make them candidates for developing luminescent materials. Volpi et al. (2017) synthesized a series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, characterized by significant Stokes' shift and quantum yields, indicating their potential use in luminescent low-cost materials (Volpi et al., 2017).

Molecular and Supramolecular Studies

The molecular and supramolecular aspects of imidazo[1,2-a]pyridine derivatives are subjects of interest, contributing to the understanding of their chemical behavior and potential applications in molecular recognition and sensor development. Salman et al. (2003) discussed proton-transfer processes in 2(2′-hydroxyphenyl)-3H-imidazo[4,5-b]pyridine and its derivatives, providing insights into their molecular interactions, which could be relevant for designing sensors and molecular devices (Salman et al., 2003).

Future Directions

The future directions for this compound could involve further exploration of its properties and potential applications. Given its association with Zolpidem, it may have potential in the field of neuroscience or pharmacology.

Mechanism of Action

Target of Action

It is noted that a similar compound, 6-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine, is an impurity of zolpidem, a selective non-benzodiazepine gabaa receptor agonist

Mode of Action

It is known that compounds with a pyridine nitrogen have traditionally been assumed to be protonated in enzyme active sites, with the protonated pyridine ring providing resonance stabilization of carbanionic intermediates . This could potentially be a part of the compound’s interaction with its targets.

Biochemical Analysis

Biochemical Properties

Compounds with similar structures, such as imidazo[1,2-a]pyridine analogues, have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .